Cas no 2137879-18-4 (8-Oxa-1-azaspiro[4.5]decan-2-one, 3,4,4-trimethyl-)

• Product Name: 8-Oxa-1-azaspiro[4.5]decan-2-one, 3,4,4-trimethyl-
• CAS No: 2137879-18-4
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5294191
• Update Time: 2025-05-19

8-Oxa-1-azaspiro[4.5]decan-2-one, 3,4,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 8-Oxa-1-azaspiro[4.5]decan-2-one, 3,4,4-trimethyl-

• Inchi： 1S/C11H19NO2/c1-8-9(13)12-11(10(8,2)3)4-6-14-7-5-11/h8H,4-7H2,1-3H3,(H,12,13)
• InChI Key： XQEZMSTZPDRSRQ-UHFFFAOYSA-N
• SMILES： N1C2(CCOCC2)C(C)(C)C(C)C1=O

Additional information on 8-Oxa-1-azaspiro[4.5]decan-2-one, 3,4,4-trimethyl-

Comprehensive Overview of 8-Oxa-1-azaspiro[4.5]decan-2-one, 3,4,4-trimethyl- (CAS No. 2137879-18-4)

The compound 8-Oxa-1-azaspiro[4.5]decan-2-one, 3,4,4-trimethyl- (CAS No. 2137879-18-4) is a spirocyclic structure featuring a unique blend of oxygen and nitrogen heterocycles. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its versatile scaffold, which is often leveraged for drug discovery and material science applications. The presence of both oxa (oxygen-containing) and aza (nitrogen-containing) rings in its spiro[4.5]decane framework makes it a valuable intermediate for synthesizing bioactive compounds.

In recent years, the demand for spirocyclic compounds like 8-Oxa-1-azaspiro[4.5]decan-2-one has surged, driven by their potential in addressing challenges in central nervous system (CNS) drug development and sustainable agriculture. Researchers are particularly interested in its 3,4,4-trimethyl substitution pattern, which enhances steric hindrance and metabolic stability—a critical factor in optimizing pharmacokinetic properties. This aligns with the growing trend of fragment-based drug design (FBDD), where small, rigid scaffolds like this are used to build potent inhibitors.

From a synthetic chemistry perspective, the CAS No. 2137879-18-4 compound exemplifies the convergence of green chemistry principles and catalysis. Modern protocols emphasize atom-economical routes to construct its spirocyclic core, reducing waste and energy consumption. Such advancements resonate with the broader push for environmentally friendly synthesis, a topic frequently searched in academic and industrial circles. Additionally, its stability under physiological conditions makes it a candidate for prodrug formulations, a niche yet rapidly evolving area in medicinal chemistry.

The versatility of 8-Oxa-1-azaspiro[4.5]decan-2-one derivatives extends to their role in material science. Their rigid, three-dimensional structures are explored for designing high-performance polymers and liquid crystals, addressing queries like "spirocyclic materials for flexible electronics." This interdisciplinary appeal underscores its relevance beyond traditional chemistry, tapping into nanotechnology and optoelectronics—fields dominating current scientific discourse.

Quality control and analytical characterization of CAS No. 2137879-18-4 are paramount, given its applications. Techniques such as HPLC-MS and NMR spectroscopy are routinely employed to ensure purity, a concern frequently highlighted in pharmaceutical forums. Regulatory compliance, especially for Good Manufacturing Practice (GMP)-grade batches, further elevates its commercial value. This aligns with search trends around "certified synthetic intermediates" and "scalable spirocycle production."

In conclusion, 8-Oxa-1-azaspiro[4.5]decan-2-one, 3,4,4-trimethyl- represents a nexus of innovation across multiple domains. Its structural uniqueness, coupled with scalable synthesis and diverse applications, positions it as a compound of enduring interest. As research continues to unravel its potential, this molecule is poised to remain a staple in both academic and industrial settings.